Octanoyl chloride
Overview
Description
Octanoyl chloride, also known as caprylic acid chloride, is an alkyl halide derived from caprylic acid and is an important building block in organic synthesis. It is widely used in organic chemistry for the synthesis of esters, amides, and other compounds. This compound is a colorless liquid with a pungent odor and is miscible with most organic solvents.
Scientific Research Applications
Chemical Industry
Octanoyl chloride is utilized in the synthesis of 1-octanol, a valuable molecule in the chemical industry. 1-octanol serves as a plasticizer, a precursor in linear low-density polyethylene production, and a growth inhibitor for tobacco plant suckers (Hernández Lozada et al., 2020).
Wood Esterification
It has been used in wood esterification, significantly improving the wood's thermoplastic properties. The process led to an 87% increase in weight and 60% ester content in wood (Thiébaud & Borredon, 1995).
Ionic Liquids
In the field of ionic liquids, this compound plays a role in intensifying the oxidation of cyclohexanol, achieving 100% conversion to cyclohexanone with full selectivity (Chen et al., 2011).
Cellulose Esterification
The compound is used in cellulose esterification to produce high-density cellulose esters with broad applications in films and aerogels (Zhou et al., 2014).
Synthesis of Polymers
It is instrumental in synthesizing polymers with electrochromic properties, which can switch colors between transmissive yellow and blue (Camurlu et al., 2005).
Electrochemical Fluorination
this compound is a key material in the electrochemical fluorination process, leading to the production of perfluorooctanoyl fluoride and other perfluorinated products (Prokop et al., 1989).
Removal of Heavy Metal Ions
It is used in creating surfactants for the highly efficient removal of heavy metal ions from water, demonstrating a 99.9% removal efficiency for mercury ions (Taseidifar et al., 2017).
Starch Esterification
this compound is employed in the esterification of starch, enabling the synthesis of fatty acid esters of starch without using organic solvents (Aburto et al., 1999).
Mechanism of Action
Target of Action
Octanoyl chloride is an eight-carbon acyl chloride with a straight-chain structure . It is primarily used as a reagent in organic synthesis . Its primary targets are the reactants in the synthesis process, which can vary depending on the specific reaction.
Biochemical Pathways
For example, it is one of the essential precursors in the total synthesis of (−)-mandelalide L, a marine macrolide that displays significant cytotoxicity against human cancer cell lines .
Safety and Hazards
Octanoyl chloride is considered hazardous. It is classified as a flammable liquid, corrosive to metals, and has acute inhalation toxicity. It can cause skin irritation, serious eye damage, and may cause an allergic skin reaction . It is also incompatible with bases (including amines), water, alcohols, and with oxidizing agents .
properties
IUPAC Name |
octanoyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15ClO/c1-2-3-4-5-6-7-8(9)10/h2-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
REEZZSHJLXOIHL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15ClO |
Source
|
| Record name | CAPRYLYL CHLORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19951 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9024724 |
Source
|
| Record name | Caprylyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9024724 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Caprylyl chloride is a clear colorless to straw-colored liquid with a pungent odor. (NTP, 1992), Liquid, Clear colorless to straw-colored liquid with a pungent odor; [CAMEO] |
Source
|
| Record name | CAPRYLYL CHLORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19951 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Octanoyl chloride | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Caprylyl chloride | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/2652 | |
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Boiling Point |
385 °F at 760 mmHg (NTP, 1992) |
Source
|
| Record name | CAPRYLYL CHLORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19951 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Flash Point |
177 °F (NTP, 1992), 177 °F |
Source
|
| Record name | CAPRYLYL CHLORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19951 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Caprylyl chloride | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/2652 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Solubility |
less than 1 mg/mL at 70 °F (NTP, 1992) |
Source
|
| Record name | CAPRYLYL CHLORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19951 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Density |
0.973 at 46 °F (NTP, 1992) - Less dense than water; will float |
Source
|
| Record name | CAPRYLYL CHLORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19951 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Vapor Density |
5.6 (NTP, 1992) - Heavier than air; will sink (Relative to Air) |
Source
|
| Record name | CAPRYLYL CHLORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19951 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Vapor Pressure |
12.7 mmHg at 77 °F ; 22.5 mmHg at 108 °F (NTP, 1992), 12.7 [mmHg] |
Source
|
| Record name | CAPRYLYL CHLORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19951 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Caprylyl chloride | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/2652 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS RN |
111-64-8 |
Source
|
| Record name | CAPRYLYL CHLORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19951 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Octanoyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=111-64-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | Octanoyl chloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000111648 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Octanoyl chloride | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Caprylyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9024724 | |
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| Record name | Octanoyl chloride | |
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| Record name | OCTANOYL CHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/BK8FUS6OVT | |
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Melting Point |
-30.1 °F (NTP, 1992) |
Source
|
| Record name | CAPRYLYL CHLORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19951 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of octanoyl chloride?
A1: this compound has the molecular formula C8H15ClO and a molecular weight of 162.66 g/mol.
Q2: What spectroscopic data is available for characterizing this compound?
A2: this compound can be characterized using various spectroscopic techniques, including:* Infrared Spectroscopy (IR): Reveals characteristic peaks for C=O stretching (around 1800 cm−1) and C-Cl stretching (around 700 cm−1) [, ].* Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the hydrogen and carbon atoms in the molecule. 1H and 13C NMR spectra can be used to confirm the structure and purity of this compound [, , , , ].
Q3: How does the choice of solvent affect reactions involving this compound?
A3: Solvent polarity significantly impacts reactions involving this compound. For instance, esterification of wood flour with this compound is more efficient in highly polar dimethylformamide (DMF) than in less polar solvents like chloroform or methyl tert-butyl ether (MTBE). This is because DMF penetrates the wood fiber more effectively, making more hydroxyl groups available for esterification [].
Q4: What is the impact of this compound treatment on the dimensional stability of wood?
A4: Octanoylation of wood, particularly rubberwood (Hevea brasiliensis), enhances its dimensional stability by reducing water absorption and improving photostability [].
Q5: Is this compound used as a catalyst?
A5: While this compound is primarily used as a reagent for chemical modifications, it's not typically employed as a catalyst. Its reactivity makes it more suitable for introducing specific functional groups into target molecules.
Q6: What are the common applications of this compound in material science?
A6: this compound finds applications in modifying various materials, including:* Wood Modification: Improves hydrophobicity, dimensional stability, and photostability [, ].* Polymer Composites: Used to modify fillers like wood flour to improve compatibility with hydrophobic polymer matrices, thereby enhancing the properties of composites [, ].* Cellulose Modification: Reacts with cellulose to form cellulose esters, which are used in films, aerogels, and other applications due to their unique properties like hydrophobicity and transparency [, ].
Q7: How is this compound used in the synthesis of surfactants?
A7: this compound serves as a key starting material for synthesizing various surfactants:* Gemini Anionic Surfactants: Synthesized through reactions involving this compound, exhibiting improved properties like reduced critical micelle concentration (CMC) and enhanced flotation capabilities [].* Acyl Glucosamine Surfactants: Prepared by reacting glucosamine hydrochloride with this compound, displaying good surface activity with low CMC values and minimum surface tensions [].
Q8: Are there applications of this compound in pharmaceutical research?
A8: Yes, this compound has been employed in the synthesis of:* Lipophilic Derivatives of Epigallocatechin Gallate (EGCG): Acylation of EGCG with this compound improves its lipophilicity and antioxidant properties, expanding its potential applications in drug delivery and biological systems [].* New 1-Octanoyl-3-Aryl Thiourea Derivatives: These compounds, synthesized using octanoyl isothiocyanate (derived from this compound), exhibit promising antifungal, antibacterial, antioxidant, and enzyme inhibitory activities [].
Q9: How does the length of the alkyl chain in fatty acid chlorides affect their reactivity with cellulose?
A9: Longer alkyl chains in fatty acid chlorides generally lead to lower reactivity with cellulose. This is attributed to steric hindrance and slower penetration of longer chains into the hydrophilic cellulose structure [, ].
Q10: What is the impact of the chain length of aliphatic acyl groups on the properties of EGCG derivatives?
A10: Increasing the chain length of the aliphatic acyl group in EGCG derivatives enhances their lipophilicity and influences their antioxidant properties, potentially affecting their bioavailability and bioactivity [].
Q11: How is the stability of lipases affected by modification with this compound?
A11: Chemical modification of lipases A and B from Candida rugosa with this compound improves their stability in the presence of denaturing agents like sodium dodecyl sulfate (SDS). This protective effect is attributed to the modification of amino groups on the enzyme surface [].
Q12: What analytical techniques are employed to characterize the products of this compound reactions?
A12: Various analytical techniques are used to characterize the products of this compound reactions, including:* Fourier Transform Infrared Spectroscopy (FTIR): Confirms the presence of characteristic functional groups, such as ester groups formed during esterification reactions [, , , , ].* Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information about the modified molecules, such as the degree of substitution in cellulose esters [, , , , , , , ].* Scanning Electron Microscopy (SEM): Used to examine the morphology and surface characteristics of modified materials, such as changes in wood fiber structure after esterification [, , , ].* Differential Scanning Calorimetry (DSC): Investigates the thermal properties of modified materials, including glass transition temperature (Tg) changes [].
Q13: What is known about the environmental impact of this compound and its derivatives?
A13: Limited information is available specifically on the environmental impact of this compound and its derivatives within the provided research papers. Assessing the environmental fate and effects of these compounds requires further investigation.
Q14: Are there alternative reagents to this compound for specific applications?
A14: Yes, alternatives to this compound exist depending on the specific application. For instance:* Other Fatty Acid Chlorides: Fatty acid chlorides with varying chain lengths can be used depending on the desired properties of the final product [, ].* Maleated Polypropylene (MAPP): Can be used as an alternative to this compound for improving the water resistance of wood flour/high-density polyethylene (HDPE) composites [].
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